Cas no 153026-81-4 (5-(difluoromethyl)thiophene-2-carbaldehyde)

• Product Name: 5-(difluoromethyl)thiophene-2-carbaldehyde
• CAS No: 153026-81-4
• MF: C₆H₄F₂OS
• MW: 162.157167434692
• CID: 4673280
• PubChem ID: 20079662
• Update Time: 2025-10-30

5-(difluoromethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)thiophene-2-carbaldehyde

• Inchi： 1S/C6H4F2OS/c7-6(8)5-2-1-4(3-9)10-5/h1-3,6H
• InChI Key： FEFQMHVWDLIOHG-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C(F)F

Computed Properties

• Exact Mass: 161.99509224g/mol
• Monoisotopic Mass: 161.99509224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(difluoromethyl)thiophene-2-carbaldehyde

Introduction to 5-(difluoromethyl)thiophene-2-carbaldehyde (CAS No. 153026-81-4)

5-(difluoromethyl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 153026-81-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a thiophene core substituted with a difluoromethyl group at the 5-position and a formyl group at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a conjugated system involving the thiophene ring and the aldehyde functionality, contributes to its reactivity and potential applications in medicinal chemistry. The presence of the difluoromethyl group enhances its electronic properties, influencing both its synthetic pathways and its interaction with biological targets. This feature has garnered considerable attention from researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, 5-(difluoromethyl)thiophene-2-carbaldehyde has been investigated for its role in synthesizing small-molecule inhibitors targeting various diseases. One notable area of research involves its application in developing antiviral and anticancer agents. The aldehyde group serves as a versatile handle for further functionalization, enabling the construction of complex scaffolds with desired pharmacological properties. For instance, it has been utilized in the preparation of thiophene-based protease inhibitors, which are critical in combating viral infections and cancerous growths.

The difluoromethyl moiety, a well-documented pharmacophore, is known to improve metabolic stability, lipophilicity, and binding affinity of drug candidates. This modification has been extensively studied in the context of kinase inhibitors, where compounds incorporating this group have demonstrated enhanced efficacy in preclinical studies. The thiophene ring itself is a common motif in natural products and pharmaceuticals, contributing to the compound's biological relevance. Its aromaticity and ability to engage in π-stacking interactions make it an attractive component in designing molecules with specific binding profiles.

Recent advancements in synthetic methodologies have further expanded the utility of 5-(difluoromethyl)thiophene-2-carbaldehyde. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have enabled efficient derivatization of this compound into more complex structures. These techniques have been employed to generate libraries of thiophene derivatives for high-throughput screening (HTS), facilitating the discovery of novel bioactive compounds. Additionally, photoredox catalysis has been explored as a means to access functionalized thiophenes under mild conditions, highlighting the compound's adaptability in modern synthetic strategies.

The pharmaceutical industry has shown particular interest in thiophene-based aldehydes due to their potential as precursors for bioactive molecules. 5-(difluoromethyl)thiophene-2-carbaldehyde exemplifies this trend, with its incorporation into several lead compounds undergoing preclinical evaluation. Its role in generating molecules with anti-inflammatory, antifungal, and antimicrobial properties underscores its importance as a building block in medicinal chemistry. The compound's ability to serve as a precursor for heterocyclic scaffolds that mimic natural products has also been exploited in efforts to develop next-generation therapeutics.

From a chemical biology perspective, 5-(difluoromethyl)thiophene-2-carbaldehyde offers insights into understanding enzyme mechanisms and developing enzyme inhibitors. Its aldehyde functionality allows for covalent interactions with nucleophilic residues in target proteins, making it useful for designing probes and inhibitors of enzymatic pathways relevant to human health. The influence of the difluoromethyl group on electronic properties also provides opportunities for modulating reactivity and selectivity in biochemical assays.

The synthesis of 5-(difluoromethyl)thiophene-2-carbaldehyde itself presents an intriguing challenge due to the need for precise functionalization at multiple positions on the thiophene ring. Traditional approaches involving electrophilic aromatic substitution have been complemented by more sophisticated methods such as organometallic chemistry and flow chemistry. These innovations have not only improved yields but also allowed for greater control over regioselectivity, ensuring that desired derivatives are obtained with minimal side reactions.

In conclusion,5-(difluoromethyl)thiophene-2-carbaldehyde (CAS No. 153026-81-4) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features and versatility as a synthetic intermediate position it as a key player in developing innovative therapeutic strategies across multiple disease areas. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, reinforcing its importance in both academic and industrial settings.